Cas no 130064-85-6 (3-Pyrazolidinone,2-acetyl-4,5-dimethyl-, (4R,5S)-rel-)

• Product name: 3-Pyrazolidinone,2-acetyl-4,5-dimethyl-, (4R,5S)-rel-
• CAS No: 130064-85-6
• MF: C₇H₁₂N₂O₂
• MW: 156.18238
• CID: 102797
• PubChem ID: 45086063

3-Pyrazolidinone,2-acetyl-4,5-dimethyl-, (4R,5S)-rel- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrazolidinone,2-acetyl-4,5-dimethyl-, (4R,5S)-rel-
• 3-Pyrazolidinone, 2-acetyl-4,5-dimethyl-, cis- (9CI)
• (4R,5S)-2-Acetyl-4,5-dimethylpyrazolidin-3-one
• 130064-85-6

• Inchi： InChI=1S/C7H12N2O2/c1-4-5(2)8-9(6(3)10)7(4)11/h4-5,8H,1-3H3/t4-,5+/m1/s1
• InChI Key： FHVFFEDVJJBSHC-UHNVWZDZSA-N
• SMILES： CC(N1N[C@@H](C)[C@@H](C)C1=O)=O

Computed Properties

• Exact Mass: 156.08996
• Monoisotopic Mass: 156.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.4A^2
• XLogP3: 0

Experimental Properties

• PSA: 49.41